3-Methylbenzylisocyanide

• IUPAC Name: 1-(isocyanomethyl)-3-methylbenzene
• InChI: InChI=1S/C9H9N/c1-8-4-3-5-9(6-8)7-10-2/h3-6H,7H2,1H3
• InChI Key: HPZLCOJMLJHQHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C[N+]#[C-]
• Molecular Formula: C9H9N
• DSSTOX Substance ID: DTXSID60374911
• Molecular Weight: 131.17 g/mol
• CAS No.: 602261-96-1

Description

3-Methylbenzylisocyanide is a useful research compound. Its molecular formula is C9H9N and its molecular weight is 131.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzymatic Activity in Mammalian Tissues

3-Methylbenzylisocyanide has been associated with enzymatic activities in mammalian tissues. A study by Gagnon (1979) identified a protein methylesterase activity in various mammalian tissues, which could be linked to the regulation of leukocyte chemotaxis and exocytotic secretion, processes where this compound may play a role (Gagnon, 1979).

Cellular Transformation Studies

Research by Reznikoff et al. (1973) used C3H mouse embryo cells to study chemical oncogenesis in culture, investigating how various compounds, possibly including this compound, influence cellular transformation and cytotoxicity (Reznikoff et al., 1973).

DNA Precursor Metabolism

Milam et al. (1986) found that certain compounds, potentially including this compound, can have significant effects on DNA precursor metabolism, highlighting the complexity of its biological interactions (Milam et al., 1986).

Ultraviolet Filter Studies

4-Methylbenzylidene camphor (4MBC), a chemical related to this compound, has been studied for its role as an ultraviolet filter in sunscreens. A study by Fang et al. (2018) explored the photophysical mechanism of 4MBC, which may have parallels in understanding the behavior of this compound (Fang et al., 2018).

Safety and Hazards

According to the safety data sheet, 3-Methylbenzylisocyanide can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

Future Directions

While the future directions specific to 3-Methylbenzylisocyanide are not detailed in the available literature, it’s worth noting that the field of molecular chemistry continues to evolve and expand, with new methodologies and applications being developed.

Biochemical Analysis

Biochemical Properties

3-Methylbenzylisocyanide plays a significant role in biochemical reactions due to its unique structure, which allows it to interact with various enzymes, proteins, and other biomolecules. It is known to participate in multicomponent reactions, such as the Ugi reaction, which is widely used in organic synthesis . The compound’s isocyanide group exhibits both nucleophilic and electrophilic properties, enabling it to form stable complexes with metal ions and other reactive species . These interactions are crucial for its role in proteomics research and other biochemical applications .

Cellular Effects

This compound has been shown to influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Its effects on cell function are mediated through its interactions with specific proteins and enzymes involved in these processes. For example, it can modulate the activity of certain kinases and phosphatases, leading to alterations in cell signaling pathways . Additionally, this compound has been observed to affect mitochondrial bioenergetics and angiogenesis in endothelial cells .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s isocyanide group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to the formation of stable adducts . This interaction can result in the inhibition or activation of enzyme activity, depending on the specific target. Furthermore, this compound can influence gene expression by modulating transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term impact on cellular function. The compound is relatively stable under standard laboratory conditions, but it can undergo degradation when exposed to extreme temperatures or reactive species . Long-term studies have shown that this compound can have sustained effects on cellular bioenergetics and angiogenesis, particularly in hyperglycemic conditions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can promote angiogenesis and improve mitochondrial function without causing significant toxicity . At higher doses, it may induce adverse effects such as oxidative stress and cellular damage . These threshold effects highlight the importance of careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular biomolecules . These metabolic processes can influence the compound’s bioavailability and overall impact on cellular function.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. The compound can be actively transported across cell membranes by ATP-binding cassette (ABC) transporters and solute-linked carrier (SLC) transporters . Its distribution is influenced by factors such as tissue perfusion, regional pH, and membrane permeability . These factors determine the compound’s localization and accumulation in different cellular compartments.

Subcellular Localization

The subcellular localization of this compound is determined by its interactions with targeting signals and post-translational modifications. The compound can be directed to specific organelles, such as mitochondria or the endoplasmic reticulum, through the recognition of specific localization signals . These interactions can influence the compound’s activity and function within different subcellular compartments.